Cas no 61775-26-6 (Butanedinitrile, 2,3-bis(3-phenoxyphenyl)-)

• Product Name: Butanedinitrile, 2,3-bis(3-phenoxyphenyl)-
• CAS No: 61775-26-6
• MF: C₂₈H₂₀N₂O₂
• MW: 416.470606803894
• CID: 466613
• PubChem ID: 71392372
• Update Time: 2025-04-19

Butanedinitrile, 2,3-bis(3-phenoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Butanedinitrile, 2,3-bis(3-phenoxyphenyl)-
• 2,3-bis(3-phenoxyphenyl)butanedinitrile
• 61775-26-6
• DTXSID00814189

• Inchi： 1S/C28H20N2O2/c29-19-27(21-9-7-15-25(17-21)31-23-11-3-1-4-12-23)28(20-30)22-10-8-16-26(18-22)32-24-13-5-2-6-14-24/h1-18,27-28H
• InChI Key： INMHXHXFSOTHDJ-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1=CC=CC(=C1)C(C#N)C(C#N)C1C=CC=C(C=1)OC1C=CC=CC=1

Computed Properties

• Exact Mass: 416.1526
• Monoisotopic Mass: 416.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 605
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 66Ų

Experimental Properties

• PSA: 66.04